Cas no 55503-32-7 (4-Hydroxythieno[2,3-b]pyridine-5-carboxylic acid)

4-Hydroxythieno[2,3-b]pyridine-5-carboxylic acid structure
55503-32-7 structure
Product Name:4-Hydroxythieno[2,3-b]pyridine-5-carboxylic acid
CAS No:55503-32-7
MF:C8H5NO3S
MW:195.195200681686
CID:944043
PubChem ID:12395104
Update Time:2025-09-27

4-Hydroxythieno[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxythieno[2,3-b]pyridine-5-carboxylic acid
    • 4-HYDROXY-THIENOCAS [2,3-B]PYRIDINE- 5-CARBOXYLIC ACID
    • 4-oxo-7H-thieno[2,3-b]pyridine-5-carboxylic acid
    • 4-hydroxythieno<2,3-b>pyridine-5-carboxylic acid
    • 4-Hydroxy-thieno[2,3-b]pyridine-5-carboxylic acid
    • MFCD08277239
    • DTXSID70496178
    • SCHEMBL1901177
    • 4-Hydroxy-thieno[2,3-b]pyridine- 5-carboxylic acid
    • SY329476
    • AKOS006285003
    • 55503-32-7
    • 4-HYDROXYTHIENO[2,3-B]PYRIDINE-5-CARBOXYLICACID
    • 4-Oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylic acid
    • C91361
    • Inchi： 1S/C8H5NO3S/c10-6-4-1-2-13-7(4)9-3-5(6)8(11)12/h1-3H,(H,9,10)(H,11,12)
    • InChI Key： PTBXOARBTPRBHN-UHFFFAOYSA-N
    • SMILES： S1C=CC2C(C(C(=O)O)=CNC1=2)=O

Computed Properties

  • Exact Mass: 194.99900
  • Monoisotopic Mass: 194.99901420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 94.6Ų

Experimental Properties

  • PSA: 98.66000
  • LogP: 1.70010

4-Hydroxythieno[2,3-b]pyridine-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Hydroxythieno[2,3-b]pyridine-5-carboxylic acid Pricemore >>

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